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Compound of Interest

Compound Name: 4-Ethylbenzenesulfonic acid

Cat. No.: B1630631 Get Quote

An In-depth Technical Guide to 4-
Ethylbenzenesulfonic Acid
Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of 4-Ethylbenzenesulfonic acid, detailing its

chemical structure, physicochemical properties, and a standard protocol for its synthesis.

Core Identity: Molecular Structure and Formula
4-Ethylbenzenesulfonic acid is an aromatic sulfonic acid.[1] Its structure consists of a

benzene ring substituted with an ethyl group and a sulfonic acid group at the para position

(positions 1 and 4, respectively). This substitution pattern gives it specific chemical properties,

including its acidity and utility as an intermediate in organic synthesis.[1]

Molecular Formula: C₈H₁₀O₃S[1][2][3][4]

IUPAC Name: 4-ethylbenzenesulfonic acid[2][4]

CAS Number: 98-69-1[1][3][5]

Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)O[2]

InChI Key: BRIXOPDYGQCZFO-UHFFFAOYSA-N[2][5]
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Quantitative Physicochemical Data
The key properties of 4-Ethylbenzenesulfonic acid are summarized in the table below for

easy reference and comparison.

Property Value Source(s)

Molecular Weight 186.23 g/mol [2][3]

Density 1.229 g/mL at 25 °C [6][7]

Physical State Solid / Liquid (Technical grade) [2][6]

Flash Point >113 °C (>235 °F) - closed cup [8]

Refractive Index n20/D 1.5331 [6][7]

LogP 2.57650 [9]

Acidity (pKa) -0.45 ± 0.50 (Predicted) [9]

Experimental Protocol: Synthesis
The primary method for producing 4-Ethylbenzenesulfonic acid is through the electrophilic

aromatic sulfonation of ethylbenzene using sulfuric acid.[6][7][10]

Objective: To synthesize 4-Ethylbenzenesulfonic acid from ethylbenzene.

Materials:

Ethylbenzene

Concentrated Sulfuric Acid (98%)

Sodium Chloride (NaCl)

Aniline

Diethyl ether

Hydrochloric Acid (HCl)
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Deionized Water

Procedure:

Sulfonation Reaction: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, slowly add concentrated sulfuric acid to an equimolar amount of

ethylbenzene while stirring and cooling the flask in an ice bath to manage the exothermic

reaction.

Heating: After the initial addition, heat the reaction mixture to approximately 100-120°C for

several hours to drive the reaction to completion. The reaction progress can be monitored

using Thin Layer Chromatography (TLC).

Quenching: Once the reaction is complete, cool the mixture to room temperature and

carefully pour it into a beaker of ice water. This step quenches the reaction and dilutes the

excess sulfuric acid.

Salting Out: Add a saturated solution of sodium chloride to the aqueous mixture. This

increases the ionic strength of the solution, causing the sodium salt of the sulfonic acid to

precipitate.

Isomer Separation (Aniline Salt Formation): Filter the crude product. To separate the desired

para-isomer from ortho- and meta-isomers, dissolve the crude salt mixture in hot water and

add aniline. The aniline salt of 4-ethylbenzenesulfonic acid is less soluble and will

preferentially crystallize upon cooling.[6][7][10]

Purification: Recrystallize the aniline salt from water or an ethanol-water mixture to achieve

high purity.

Conversion to Free Acid: Treat the purified aniline salt with a stoichiometric amount of

hydrochloric acid to protonate the sulfonate and precipitate the aniline hydrochloride, leaving

the free 4-Ethylbenzenesulfonic acid in solution.

Isolation: Remove the aniline hydrochloride by filtration. The resulting solution can be

concentrated under reduced pressure to yield the final product, 4-Ethylbenzenesulfonic
acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1630631?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1252044.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1252044_EN.htm
https://www.chemicalbook.com/synthesis/4-ethylbenzenesulfonic-acid.htm
https://www.benchchem.com/product/b1630631?utm_src=pdf-body
https://www.benchchem.com/product/b1630631?utm_src=pdf-body
https://www.benchchem.com/product/b1630631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization of Synthesis Workflow
The logical flow of the synthesis protocol, from starting materials to the final purified product, is

depicted in the following diagram.
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Caption: Workflow for the synthesis of 4-Ethylbenzenesulfonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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